N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-3-methylbutanamide

• IUPAC Name: N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-3-methylbutanamide
• InChI: InChI=1S/C22H23NO4/c1-4-26-16-11-9-15(10-12-16)21(25)22-20(23-19(24)13-14(2)3)17-7-5-6-8-18(17)27-22/h5-12,14H,4,13H2,1-3H3,(H,23,24)
• InChI Key: PJZKOGYJJBHFTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC(C)C
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

N-[2-(4-ethoxybenzoyl)-1-benzofuran-3-yl]-3-methylbutanamide, commonly known as EMB-FUBINACA, is a synthetic cannabinoid that has been widely used in scientific research. It was first synthesized in 2014 and has since become a popular research chemical due to its potent and long-lasting effects. EMB-FUBINACA is a member of the indazole family of synthetic cannabinoids, which are designed to mimic the effects of THC, the active ingredient in marijuana.

Mechanism of Action

EMB-FUBINACA acts on the CB1 and CB2 receptors in the brain, which are part of the endocannabinoid system. The endocannabinoid system plays a critical role in regulating a wide range of physiological processes, including pain, appetite, mood, and sleep. EMB-FUBINACA binds to these receptors, causing a range of effects, including altered perception, mood, and cognition.
Biochemical and Physiological Effects:
EMB-FUBINACA has been found to produce a range of biochemical and physiological effects in the human body. These include increased heart rate, blood pressure, and body temperature, as well as altered perception, mood, and cognition. EMB-FUBINACA has also been found to produce potent analgesic effects, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

EMB-FUBINACA has several advantages for use in scientific research. It is highly potent and produces long-lasting effects, making it an ideal candidate for studying the effects of synthetic cannabinoids on the human body. However, it is important to note that EMB-FUBINACA is a highly controlled substance, and its use is strictly regulated. Researchers must obtain the necessary permits and follow strict safety protocols when handling and using EMB-FUBINACA in their experiments.

Future Directions

There are several potential future directions for research on EMB-FUBINACA and other synthetic cannabinoids. One area of interest is the potential therapeutic applications of these compounds, particularly in the treatment of chronic pain and other medical conditions. Another area of interest is the development of new synthetic cannabinoids with improved safety profiles and reduced potential for abuse. Further research is needed to fully understand the effects of these compounds on the human body and their potential as therapeutic agents.

Scientific Research Applications

EMB-FUBINACA has been used in numerous scientific studies to investigate the effects of synthetic cannabinoids on the human body. It has been found to bind to the CB1 and CB2 receptors in the brain, leading to a range of physiological and psychological effects. EMB-FUBINACA has been used to study the effects of synthetic cannabinoids on anxiety, depression, and pain, as well as their potential as therapeutic agents for various medical conditions.